3-Benzyloxy-2-chloro-6-iodopyridine

• IUPAC Name: 2-chloro-6-iodo-3-phenylmethoxypyridine
• InChI: InChI=1S/C12H9ClINO/c13-12-10(6-7-11(14)15-12)16-8-9-4-2-1-3-5-9/h1-7H,8H2
• InChI Key: ZGBNJMQSWGIYRE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)COC2=C(N=C(C=C2)I)Cl
• Molecular Formula: C12H9ClINO
• Molecular Weight: 345.56 g/mol

Description

3-Benzyloxy-2-chloro-6-iodopyridine is a chemical compound with the molecular formula C12H9ClINO. It has a molecular weight of 345.57. The compound is typically a white to yellow solid.

Molecular Structure Analysis

The InChI code for 3-Benzyloxy-2-chloro-6-iodopyridine is 1S/C12H9ClINO/c13-12-10 (6-7-11 (14)15-12)16-8-9-4-2-1-3-5-9/h1-7H,8H2. This code provides a specific representation of the molecular structure of the compound.

Physical And Chemical Properties Analysis

3-Benzyloxy-2-chloro-6-iodopyridine is a white to yellow solid. It has a molecular weight of 345.57. The InChI code provides a detailed view of its molecular structure.

Scientific Research Applications

Synthesis of Arylpyridines

3-Benzyloxy-2-chloro-6-iodopyridine can be used in the synthesis of arylpyridines. A study demonstrated that photolysis of 2-iodopyridine with substituted benzenes in dichloromethane produces 2-arylpyridines, suggesting an electrophilic character in the reactivity of 2-iodopyridine in these reactions (Terashima et al., 1985).

Halogen-rich Intermediates for Medicinal Chemistry

The compound is also valuable as a halogen-rich intermediate for creating diverse pyridines useful in medicinal chemistry. For instance, the synthesis of unique halopyridine isomers, like 5-bromo-2-chloro-4-fluoro-3-iodopyridine, using halogen dance reactions, indicates its potential in developing pentasubstituted pyridines with functionalities significant for chemical manipulations (Wu et al., 2022).

Synthesis of Tricyclic Heterocycles

In the field of organic synthesis, this compound is used to efficiently synthesize various tricyclic heterocycles. By utilizing the activation of chloropyridines and palladium-mediated reactions, researchers have been able to create benzo[4,5]furopyridine tricyclic heterocycles from 2-chloro-3-iodopyridine and related compounds (Yue & Li, 2002).

Synthesis of 2-Deoxy-2-Iodo Sugars

The synthesis of 2-deoxy-2-iodo sugars is another application. The formal electrophilic addition of "hypoiodous acid" to specific derivatives has been described, demonstrating the utility of 2-chloro-3-iodopyridine in the formation of these sugar derivatives, which are valuable for the preparation of 2-deoxy sugars (Miljković et al., 1992).

Pharmaceutical Synthesis

Additionally, 3-Benzyloxy-2-chloro-6-iodopyridine plays a role in pharmaceutical synthesis. For example, in the synthesis of paliperidone, a psychotherapeutic drug, intermediates derived from 2-amino-3-hydroxypyridine and benzyl chloride, which are related to 3-benzyloxy-2-chloro-6-iodopyridine, are used (Ji Ya-fei, 2010).

Chlorination of Arenes and Heterocycles

The compound also finds application in the chlorination of arenes and heterocycles. Using specific reagents like 1-chloro-1,2-benziodoxol-3-one, efficient chlorination methods have been achieved, indicating its potential in industrial applications (Wang et al., 2016).

Safety and Hazards

The safety data sheet (SDS) for 3-Benzyloxy-2-chloro-6-iodopyridine is available for reference. It’s important to handle this chemical compound with appropriate safety measures.

Synthesis routes and methods

Procedure details

To a solution of 2-chloro-6-iodo-3-pyridinol (500 mg, 1.96 mmol), and K2CO3 (690 mg, 5.0 mmol) in methanol (5 mL) was added benzyl bromide (510 mg, 3.0 mmol). The reaction was refluxed for 60 minutes and was allowed to cool to 22° C. The mixture was then concentrated in vacuo. The remaining solids were slurried in ethyl acetate and filtered. The filtrate was dried over MgSO4 and concentrated in vacuo to yield 416 mg (61%) of 2-chloro-3-benzyloxy-6-iodo-pyridine.